Cas no 919347-89-0 (N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopentanesulfonamide)
919347-89-0 structure
Product Name:N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopentanesulfonamide
CAS No:919347-89-0
MF:C17H26BNO4S
MW:351.268643856049
CID:2116989
Update Time:2023-11-18
N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopentanesulfonamide Chemical and Physical Properties
Names and Identifiers
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- N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]Cyclopentanesulfonamide
- CID 101043020
- Cyclopentanesulfonamide, N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]-
- N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopentanesulfonamide
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- Inchi: 1S/C17H26BNO4S/c1-16(2)17(3,4)23-18(22-16)13-8-7-9-14(12-13)19-24(20,21)15-10-5-6-11-15/h7-9,12,15,19H,5-6,10-11H2,1-4H3
- InChI Key: CXLFWFJGOSGXSM-UHFFFAOYSA-N
- SMILES: S(C1CCCC1)(NC1=CC=CC(B2OC(C)(C)C(C)(C)O2)=C1)(=O)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 5
- Heavy Atom Count: 24
- Rotatable Bond Count: 4
- Complexity: 535
- Topological Polar Surface Area: 73
Experimental Properties
- Density: 1.19±0.1 g/cm3(Predicted)
- Boiling Point: 483.6±47.0 °C(Predicted)
- pka: 9.08±0.20(Predicted)
N-[3-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)phenyl]cyclopentanesulfonamide Related Literature
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Eunhak Lim,Jiyoung Heo,Seong Keun Kim Nanoscale, 2019,11, 11369-11378
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R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
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Xin Fu,Qing-rong Liang,Rong-guang Luo,Yan-shu Li,Xiao-ping Xiao,Lu-lu Yu,Wen-zhe Shan,Guang-qin Fan J. Mater. Chem. B, 2019,7, 3088-3099
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Bidyut Kumar Kundu,Rinky Singh,Ritudhwaj Tiwari,Debasis Nayak New J. Chem., 2019,43, 4867-4877
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